3-(4-Hydrazinylphenyl)pyridine
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Description
3-(4-Hydrazinylphenyl)pyridine is a heterocyclic compound featuring a pyridine ring substituted at the 3-position with a 4-hydrazinylphenyl group. The hydrazinyl group introduces nucleophilic and hydrogen-bonding capabilities, which may influence binding interactions with biological targets.
Properties
CAS No. |
774238-37-8 |
|---|---|
Molecular Formula |
C11H11N3 |
Molecular Weight |
185.22 g/mol |
IUPAC Name |
(4-pyridin-3-ylphenyl)hydrazine |
InChI |
InChI=1S/C11H11N3/c12-14-11-5-3-9(4-6-11)10-2-1-7-13-8-10/h1-8,14H,12H2 |
InChI Key |
UXPDMHVULHSXPC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CN=C1)C2=CC=C(C=C2)NN |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Structural Features:
- Pyridine Core : Central to binding interactions with LSD1’s flavin adenine dinucleotide (FAD) cofactor and hydrophobic pockets .
- Substituents at the 3-Position: Piperidin-4-ylmethoxy Group: Enhances LSD1 inhibition by forming hydrogen bonds with Asp555 and hydrophobic interactions with Tyr761 (e.g., compound 2: IC₅₀ = 62 nM vs. compound 1: IC₅₀ = 15.7 μM) . Hydrazinylphenyl Group: Not directly tested, but analogous -NH- linkages (e.g., compound 43, Ki = 1.2 μM) show reduced activity compared to -O- linkages, suggesting hydrazine may impair binding .
Substituent Effects on Activity:
Key Findings :
- Piperidine-based substituents (e.g., piperidin-4-ylmethoxy) optimize LSD1 inhibition through electrostatic and hydrophobic interactions .
- Meta- or ortho-substituents on phenyl groups reduce activity, while para-substituents (-Me, -CF₃, -OCF₃) enhance potency by up to 79-fold .
Enzyme Selectivity
LSD1 inhibitors in this class exhibit high selectivity against MAO isoforms:
- Compound 17 : >640-fold selectivity for LSD1 over MAO-B, attributed to bulky para-substituents (e.g., -CF₃) that disfavor MAO-B binding .
- Compound 22 : Maintains LSD1 selectivity (Ki = 0.42 μM) despite moderate MAO-B inhibition (Ki = 2.6 μM) .
Cellular Activity
- Compound 17: Increases H3K4me2 levels in MV4-11 leukemia cells (EC₅₀ = 0.28–8.6 μM) without affecting normal fibroblasts, indicating on-target effects .
- Hydrazinyl Derivatives: No data available, but structural analogs with -NH- groups (e.g., compound 43) show reduced cellular potency, suggesting hydrazine may limit membrane permeability .
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